N-(4-fluorophenyl)-1-[(2,2,3,3-tetrafluoropropoxy)acetyl]-3-piperidinamine

• IUPAC Name: 1-[3-(4-fluoroanilino)piperidin-1-yl]-2-(2,2,3,3-tetrafluoropropoxy)ethanone
• InChI: InChI=1S/C16H19F5N2O2/c17-11-3-5-12(6-4-11)22-13-2-1-7-23(8-13)14(24)9-25-10-16(20,21)15(18)19/h3-6,13,15,22H,1-2,7-10H2
• InChI Key: VORPYOAIZZOPQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)COCC(C(F)F)(F)F)NC2=CC=C(C=C2)F
• Molecular Formula: C16H19F5N2O2
• Molecular Weight: 366.33 g/mol

Description

N-(4-fluorophenyl)-1-[(2,2,3,3-tetrafluoropropoxy)acetyl]-3-piperidinamine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as TFPPA and is a member of the piperidine class of compounds. TFPPA has been found to have a number of interesting properties that make it a useful tool in scientific research.

Mechanism of Action

The mechanism of action of TFPPA is complex and not fully understood. However, it is believed that TFPPA binds to the sigma-1 receptor in the brain, which leads to a number of downstream effects. These effects include the modulation of calcium ion channels, the regulation of neurotransmitter release, and the activation of various signaling pathways.
Biochemical and Physiological Effects:
TFPPA has been found to have a number of interesting biochemical and physiological effects. For example, TFPPA has been shown to have analgesic properties, meaning that it can reduce the perception of pain. Additionally, TFPPA has been found to have anxiolytic properties, meaning that it can reduce anxiety levels. TFPPA has also been shown to have neuroprotective properties, meaning that it can protect neurons from damage.

Advantages and Limitations for Lab Experiments

TFPPA has a number of advantages as a tool for scientific research. For example, it has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor. Additionally, TFPPA has been found to be relatively stable and easy to synthesize, which makes it a convenient tool for researchers. However, there are also some limitations to the use of TFPPA in lab experiments. For example, it has been found to have a relatively short half-life in vivo, which can make it difficult to study its long-term effects.

Future Directions

There are a number of potential future directions for research on TFPPA. One promising area of research is the development of new analogs of TFPPA that have improved pharmacological properties. Another potential area of research is the study of the role of the sigma-1 receptor in various disease states, such as Alzheimer's disease and schizophrenia. Finally, there is also potential for the use of TFPPA in the development of new drugs for the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of TFPPA is a complex process that involves several steps. The first step in the synthesis of TFPPA is the preparation of the starting material, which is 4-fluoroaniline. This is followed by a series of reactions that involve the use of various reagents and catalysts. The final step in the synthesis of TFPPA is the purification of the compound using a combination of chromatography and recrystallization techniques.

Scientific Research Applications

TFPPA has been found to have a number of potential applications in scientific research. One of the most promising applications of TFPPA is in the study of the central nervous system. TFPPA has been shown to bind to a specific type of receptor in the brain known as the sigma-1 receptor. This receptor is involved in a number of important physiological processes, including pain perception, memory formation, and mood regulation.